Cas no 2171193-19-2 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidobutanoic acid)

• Product Name: 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidobutanoic acid
• CAS No: 2171193-19-2
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6015235
• PubChem ID: 165553525
• Update Time: 2025-06-12

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidobutanoic acid
• EN300-1480546
• 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methyl-2-phenylacetamido]butanoic acid
• 2171193-19-2

• Inchi： 1S/C28H28N2O5/c1-30(17-9-16-25(31)32)27(33)26(19-10-3-2-4-11-19)29-28(34)35-18-24-22-14-7-5-12-20(22)21-13-6-8-15-23(21)24/h2-8,10-15,24,26H,9,16-18H2,1H3,(H,29,34)(H,31,32)/t26-/m1/s1
• InChI Key： NYRALSOGCNMSOE-AREMUKBSSA-N
• SMILES： O(C(N[C@H](C1C=CC=CC=1)C(N(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidobutanoic acid

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidobutanoic acid (CAS No. 2171193-19-2)

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidobutanoic acid (CAS No. 2171193-19-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino acid derivative, is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid backbone, and a phenylacetamide moiety. The unique combination of these functional groups endows the compound with a range of potential applications, particularly in the development of novel therapeutic agents and as a building block in peptide synthesis.

The Fmoc protecting group is widely used in peptide synthesis due to its stability under mild conditions and its ease of removal. This group is particularly useful in solid-phase peptide synthesis (SPPS), where it helps to prevent undesirable side reactions and ensures the sequential addition of amino acids. The presence of the Fmoc group in 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidobutanoic acid makes it an ideal candidate for use in the synthesis of complex peptides and proteins.

The N-methyl substitution on the amino acid backbone adds steric hindrance and can influence the conformational properties of the resulting peptides. This modification can enhance the stability and bioavailability of the final product, making it more suitable for therapeutic applications. Additionally, the phenylacetamide moiety contributes to the overall hydrophobicity of the molecule, which can be crucial for interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidobutanoic acid exhibit potent anti-inflammatory properties. These derivatives were shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another study, researchers explored the use of this compound in cancer therapy. The results indicated that certain derivatives could selectively target and inhibit cancer cell proliferation while sparing normal cells. This selective cytotoxicity is attributed to the unique structural features of the compound, which allow it to interact specifically with cancer-related proteins and signaling pathways.

Beyond its therapeutic applications, 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidobutanoic acid has also found use in diagnostic tools and imaging agents. Its ability to form stable complexes with metal ions makes it a valuable component in the development of contrast agents for magnetic resonance imaging (MRI) and other imaging modalities.

The synthesis of this compound typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize these processes, making large-scale production more feasible.

In conclusion, 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidobutanoic acid (CAS No. 2171193-19-2) is a versatile compound with significant potential in both research and practical applications. Its unique structural features make it an important tool in peptide synthesis, drug discovery, and diagnostic imaging. As research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.